Cas no 91714-41-9 ((4-Bromophenyl)(indolin-7-yl)methanone)

• Product Name: (4-Bromophenyl)(indolin-7-yl)methanone
• CAS No: 91714-41-9
• MF: C₁₅H₁₂BrNO
• MW: 302.16588306427
• CID: 2654900
• PubChem ID: 13408233
• Update Time: 2024-10-26

(4-Bromophenyl)(indolin-7-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2,3-dihydro-1H-indol-7-yl)-2-phenylethanone
• (4-bromophenyl)(indolin-7-yl)methanone
• (4-Bromophenyl)(2,3-dihydro-1H-indol-7-yl)methanone (ACI)
• 726V4K49R2
• AKOS000280115
• (4-Bromophenyl)(2,3-dihydro-1H-indol-7-yl)methanone
• 7-(4-Bromobenzoyl)-2,3-dihydro-1H-indole
• 91714-41-9
• BCP33995
• Methanone, (4-bromophenyl)(2,3-dihydro-1H-indol-7-yl)-
• (4-bromophenyl)-(2,3-dihydro-1H-indol-7-yl)methanone
• Bromfenac Impurity 7
• (4-Bromophenyl)(indolin-7-yl)methanone

• Inchi： 1S/C15H12BrNO/c16-12-6-4-11(5-7-12)15(18)13-3-1-2-10-8-9-17-14(10)13/h1-7,17H,8-9H2
• InChI Key： LXJUSQJYSGMLNA-UHFFFAOYSA-N
• SMILES： O=C(C1C2NCCC=2C=CC=1)C1C=CC(Br)=CC=1

Computed Properties

• Exact Mass: 315.02600
• Monoisotopic Mass: 301.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.446±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 128-129 ºC (isopropanol )
• Solubility: Almost insoluble (0.039 g/l) (25 º C),
• PSA: 29.10000
• LogP: 3.98050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones